Bis(3-trimethylammoniopropyl)methylamine dichloride

• CAS No.: 65120-02-7
• Molecular Formula: C13H33Cl2N3
• Molecular Weight: 302.3 g/mol
• IUPAC Name: trimethyl-[3-[methyl-[3-(trimethylazaniumyl)propyl]amino]propyl]azanium;dichloride
• InChI: InChI=1S/C13H33N3.2ClH/c1-14(10-8-12-15(2,3)4)11-9-13-16(5,6)7;;/h8-13H2,1-7H3;2*1H/q+2;;/p-2
• InChI Key: SIPVBRIOMVZFIA-UHFFFAOYSA-L
• Canonical SMILES: CN(CCC[N+](C)(C)C)CCC[N+](C)(C)C.[Cl-].[Cl-]

Description

Bis(3-trimethylammoniopropyl)methylamine dichloride is a useful research compound. Its molecular formula is C13H33Cl2N3 and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To this N,N-bis(3-chloropropyl)methylamine is added 166 ml of a 2.06 M solution of trimethylamine in acetonitrile. The resulting mixture is allowed to stand at a temperature of about 25° C. for a period of 21 hours during which time a white solid material crystallizes; the mixture is stirred for an additional 7-hour period, the solid crystalline material is recovered by filtration, washed with a small amount of acetonitrile, then with ether, and finally with hexane, the washings being collected separately. The washed crystalline material is dried in vacuo at 25° C. to give about 6.0 grams of bis(3-trimethylammoniopropyl) methylamine dichloride; the latter is dissolved in isopropanol, an equivalent amount of anhydrous hydrogen chloride is added, and the hydrochloride salt, which precipitates, is recovered by filtration and dried to give substantially pure bis(3-trimethylammoniopropyl)methylamine dichloride hydrochloride; m.p. 251-253° C.